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Compound of Interest

Compound Name: 4-(Benzyloxy)-6-fluoro-1H-indole

CAS No.: 312314-26-4

Cat. No.: B1278512

Get Quote

In the landscape of modern medicinal chemistry, the indole nucleus stands as a "privileged

scaffold," a core structural motif frequently found in molecules demonstrating significant

biological activity. Its prevalence in neurotransmitters like serotonin, alkaloids, and a multitude

of pharmaceuticals underscores its versatile and potent nature. The strategic functionalization

of this scaffold is a cornerstone of rational drug design, allowing for the fine-tuning of a

molecule's pharmacological profile.

This guide focuses on a particularly valuable derivative: 4-(Benzyloxy)-6-fluoro-1H-indole
(CAS No. 312314-26-4).[1] This molecule is not merely an indole; it is a carefully crafted

building block designed for purpose. The benzyloxy group at the C4 position serves as a

masked hydroxyl, a common pharmacophore, while providing stability and modulating

solubility. Concurrently, the fluorine atom at the C6 position introduces profound, often

beneficial, changes to the molecule's electronic properties, metabolic stability, and binding

interactions.

This document provides an in-depth exploration of the chemical properties, synthesis,

reactivity, and applications of 4-(Benzyloxy)-6-fluoro-1H-indole, offering researchers and drug
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development professionals the foundational knowledge required to leverage this versatile

intermediate in their synthetic endeavors.

Part 1: Molecular Structure and Physicochemical
Properties
A molecule's behavior is fundamentally dictated by its structure and the resulting

physicochemical characteristics. Understanding these aspects is critical for predicting reactivity,

designing synthetic routes, and formulating downstream applications.

Molecular Architecture
4-(Benzyloxy)-6-fluoro-1H-indole incorporates three key functional components: the indole

core, a C4-benzyloxy substituent, and a C6-fluoro substituent.

Key Structural Features of 4-(Benzyloxy)-6-fluoro-1H-indole
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Caption: Logical relationship of the functional components.

The electronic nature of the indole ring is significantly perturbed by its substituents.

The C4-Benzyloxy Group: The oxygen atom donates electron density into the benzene

portion of the indole ring via a resonance effect (+R), activating the ring toward electrophilic

substitution. However, its bulky nature can also introduce steric hindrance.
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The C6-Fluoro Group: As the most electronegative element, fluorine exerts a powerful

electron-withdrawing inductive effect (-I). This effect deactivates the benzene ring, influences

the acidity of the N-H proton, and can serve as a key interaction point with biological targets

or as a metabolic blocker.[2][3]

Physicochemical Data
The fundamental properties of 4-(Benzyloxy)-6-fluoro-1H-indole are summarized below. This

data is essential for laboratory handling, reaction setup, and purification.

Property Value Source(s)

CAS Number 312314-26-4 [1][2]

Molecular Formula C₁₅H₁₂FNO [1][2]

Molecular Weight 241.26 g/mol [1][2]

Appearance
Inferred to be an off-white to

yellowish solid
[4][5]

Solubility

Soluble in common organic

solvents (e.g., DMF, CH₂Cl₂,

Ethyl Acetate)

General chemical principles

Storage Conditions

Store at room temperature,

protected from light, under an

inert atmosphere

[2]

Part 2: Synthesis and Chemical Reactivity
The utility of a building block is defined by its accessibility through synthesis and its predictable

reactivity in subsequent transformations.

Synthesis Protocol
The synthesis of C4-oxygenated indoles can be challenging due to the lower intrinsic

nucleophilicity of the C4 position compared to other sites on the indole nucleus.[6] However,

specific methods have been developed. A documented procedure involves a copper-catalyzed

reaction.[1]
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Workflow: Copper-Catalyzed Synthesis

Synthesis Workflow
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Caption: General workflow for copper-catalyzed indole synthesis.

Experimental Protocol: Copper-Catalyzed Synthesis[1]
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Vessel Preparation: To a dry reaction vessel equipped with a magnetic stirrer and reflux

condenser, add the appropriate precursors (e.g., a suitably substituted o-haloaniline and an

alkyne).

Reagent Addition: Add the copper catalyst (e.g., copper(I) iodide) and a high-boiling polar

aprotic solvent such as 1-methyl-pyrrolidin-2-one (NMP).

Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., Argon or

Nitrogen) to 240-250 °C.

Monitoring: Maintain this temperature for approximately 6 hours. Monitor the reaction

progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, cool the mixture to room temperature. Pour the mixture into water

and extract the product with a suitable organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude residue via silica gel

column chromatography to yield the final product.

Causality: The high temperature is necessary to overcome the activation energy for the

cyclization cascade. The copper catalyst is crucial for facilitating the key C-N and C-C bond-

forming steps. NMP is used as a solvent due to its high boiling point and ability to dissolve the

reactants.

Core Reactivity
The reactivity of 4-(Benzyloxy)-6-fluoro-1H-indole is a composite of the indole nucleus and its

substituents.

Key Reaction Sites
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Caption: Primary sites of chemical reactivity.
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Electrophilic Substitution (C3 Position): Like most indoles, the site of highest electron density

and greatest reactivity towards electrophiles is the C3 position of the pyrrole ring.[7]

Reactions such as Vilsmeier-Haack formylation, Mannich reactions, and Friedel-Crafts

acylations are expected to occur selectively at this site. The combined electronic effects of

the 4-OBn and 6-F groups modulate this reactivity but do not typically change the

regiochemical outcome.

N-H Deprotonation and Substitution: The indole nitrogen proton is weakly acidic and can be

removed by a strong base (e.g., NaH, KHMDS).[8] The resulting indolide anion is a potent

nucleophile, readily undergoing N-alkylation or N-acylation to install a variety of substituents,

a common strategy in drug development.[9]

Debenzylation (Deprotection): A critical reaction for this molecule's use as an intermediate is

the cleavage of the benzyl ether to unmask the 4-hydroxyl group. This is most reliably

achieved through catalytic hydrogenation.

Protocol: Debenzylation to 6-Fluoro-1H-indol-4-ol

Setup: Dissolve 4-(Benzyloxy)-6-fluoro-1H-indole in a suitable solvent (e.g., Ethanol,

Methanol, or Ethyl Acetate).

Catalyst: Add a catalytic amount of palladium on activated carbon (Pd/C, typically 5-10

mol%).

Hydrogenation: Place the reaction vessel under an atmosphere of hydrogen gas (H₂), either

by using a balloon or a Parr hydrogenator.

Reaction: Stir the mixture vigorously at room temperature until the reaction is complete

(monitored by TLC).

Filtration: Carefully filter the reaction mixture through a pad of Celite® to remove the

palladium catalyst.

Isolation: Evaporate the solvent from the filtrate to yield the deprotected product, 6-fluoro-1H-

indol-4-ol.
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Trustworthiness: This protocol is self-validating. The disappearance of the starting material and

the appearance of a more polar spot on TLC, along with subsequent spectroscopic analysis

(disappearance of benzyl proton signals in ¹H NMR), confirms reaction completion.

Part 3: Predicted Spectroscopic Profile
While specific experimental spectra are not publicly available, a reliable spectroscopic profile

can be predicted based on the known structure and data from analogous compounds.[10][11]

This is invaluable for reaction monitoring and structural confirmation.

Technique Predicted Key Features

¹H NMR

~8.1 ppm (br s, 1H): N-H proton. 7.5-7.3 ppm

(m, 5H): Phenyl protons of the benzyloxy group.

~7.2-6.8 ppm (m, 3H): Protons at C2, C5, C7 of

the indole ring. ~5.2 ppm (s, 2H): Methylene (-

CH₂-) protons of the benzyloxy group. Expect to

see coupling of the C5 and C7 protons to the

C6-Fluorine atom.

¹³C NMR

~140-120 ppm: Aromatic carbons of the indole

and benzyl rings. The carbon attached to

fluorine (C6) will show a large one-bond C-F

coupling constant (J ≈ 240-250 Hz). ~100 ppm:

C3 of the indole ring. ~70 ppm: Methylene (-

CH₂-) carbon of the benzyloxy group.

Mass Spec (EI)

m/z 241: Molecular ion (M⁺). m/z 91: A very

prominent peak corresponding to the tropylium

ion [C₇H₇]⁺ from the cleavage of the benzyl

group. m/z 150: [M - C₇H₇]⁺ fragment.

IR (cm⁻¹)

~3400: N-H stretch. ~3100-3000: Aromatic C-H

stretch. ~2950-2850: Aliphatic C-H stretch (from

-CH₂-). ~1250-1050: C-O (ether) stretch and C-

F stretch.
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Part 4: Applications in Research and Drug
Discovery
4-(Benzyloxy)-6-fluoro-1H-indole is primarily employed as a high-value intermediate in the

synthesis of pharmacologically active molecules.

Serotonin Receptor Modulators: Its structure is well-suited for the synthesis of analogs of

serotonin. The 4-hydroxyindole moiety is a key feature in several potent and selective

serotonin receptor ligands. This compound serves as a precursor for developing agents to

treat neurological and psychiatric disorders such as depression and anxiety.[2]

CNS Agents: The introduction of fluorine is a well-established strategy in medicinal chemistry

to enhance the metabolic stability and blood-brain barrier penetration of central nervous

system (CNS) drug candidates.[2][3]

Fluorescent Probes: The intrinsic fluorescence of the indole scaffold can be modulated by its

substituents. Derivatives of this compound could be used to develop probes for biochemical

assays and cellular imaging.[2]

General Drug Discovery: The 4-hydroxy-6-fluoro-indole core, accessible from this starting

material, is a versatile platform for further elaboration in various drug discovery programs,

including kinase inhibitors and anti-inflammatory agents.[9][12]

Conclusion
4-(Benzyloxy)-6-fluoro-1H-indole is a sophisticated chemical tool. Its design—combining the

privileged indole scaffold with a strategically placed fluorine atom and a protected hydroxyl

group—makes it an exceptionally useful building block for modern synthetic and medicinal

chemistry. A thorough understanding of its properties, synthesis, and reactivity, as outlined in

this guide, empowers researchers to harness its full potential in the development of novel

therapeutics and advanced chemical probes.
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